3-(4-Prop-2-YN-1-ylpiperazin-1-YL)propan-1-OL

• CAS No.: 574746-11-5
• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 3-(4-prop-2-ynylpiperazin-1-yl)propan-1-ol
• InChI: InChI=1S/C10H18N2O/c1-2-4-11-6-8-12(9-7-11)5-3-10-13/h1,13H,3-10H2
• InChI Key: XUPZKJIUMRCYCJ-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)CCCO

Description

3-(4-Prop-2-YN-1-ylpiperazin-1-YL)propan-1-OL is a useful research compound. Its molecular formula is C10H18N2O and its molecular weight is 182.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Prop-2-yn-1-ylpiperazine diTFA salt (704 mg, 2 mmol), (prepared as described for the starting material in Example 26), was dissolved in acetonitrile (5 ml). Potassium carbonate (1.38 g, 10 mmol) and 3-bromopropan-1-ol (180 μL, 2 mmol) were added and the mixture heated to 85° C. for 6.5 hours. The reaction mixture was cooled, filtered and concentrated to give an oil. This was triturated with diethyl ether to give a white solid, which was partitioned between dichloromethane and water. The organic phase was then dried (MgSO4) and concentrated to give 3-(4-prop-2-yn-1-ylpiperazin-1-yl)propan-1-ol (286 mg, 79%).